N-benzyl-4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]benzamide

• IUPAC Name: N-benzyl-4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]benzamide
• InChI: InChI=1S/C17H14ClN3O2/c18-10-15-20-16(21-23-15)13-6-8-14(9-7-13)17(22)19-11-12-4-2-1-3-5-12/h1-9H,10-11H2,(H,19,22)
• InChI Key: DXJKTWHZURGGAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=CC=C(C=C2)C3=NOC(=N3)CCl
• Molecular Formula: C17H14ClN3O2
• DSSTOX Substance ID: DTXSID901163096
• Molecular Weight: 327.8 g/mol
• CAS RN: 1119450-84-8

Description

The compound "N-benzyl-4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]benzamide" is a benzamide derivative that is likely to possess interesting chemical and biological properties. Benzamide derivatives are known for their wide range of applications in medicinal chemistry due to their potential biological activities. The presence of a 1,2,4-oxadiazole ring in the structure suggests that this compound could exhibit interesting reactivity and interaction patterns, as well as potential biological activity.

Synthesis Analysis

The synthesis of benzamide derivatives often involves the use of antipyrine or its derivatives as starting materials. For example, the synthesis of various N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides has been reported using 4-aminophenazone, which is a compound of interest in drug chemistry . Similarly, the synthesis of antipyrine-like derivatives, such as 2-halo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzamides, has been achieved and characterized by X-ray structure, Hirshfeld surface analysis, and DFT calculations . These methods could potentially be adapted for the synthesis of "N-benzyl-4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]benzamide."

Molecular Structure Analysis

The molecular structure of benzamide derivatives can be complex, with the potential for various intermolecular interactions. For instance, the crystal packing of some antipyrine derivatives is stabilized by a combination of N–H⋯O and C–H⋯O hydrogen bonds, as well as C–H⋯π and lone pair⋯π contacts . These interactions are energetically significant and contribute to the stability of the molecular assemblies. Such analyses are crucial for understanding the molecular structure of "N-benzyl-4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]benzamide."

Chemical Reactions Analysis

Benzamide derivatives can undergo various chemical reactions. For example, the formation and thermal reaction of O-(N-acetylbenzimidoyl)benzamidoxime lead to the formation of 1,2,4-oxadiazoles . This suggests that the 1,2,4-oxadiazole moiety in "N-benzyl-4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]benzamide" could be involved in similar thermal reactions or cyclization processes.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzamide derivatives can be influenced by their molecular structure. For instance, the presence of a 1,2,4-oxadiazole ring can affect the compound's acidity, basicity, and stability10. Additionally, the substitution pattern on the benzamide and oxadiazole rings can influence the compound's solubility, melting point, and reactivity. The antimicrobial screening of some N-aryl-4-(5-methyl-[1,3,4]-oxadiazolin-2-one-3-yl) substituted benzamides has shown higher activity for some compounds compared to reference drugs , indicating that the biological properties are also an important aspect of the physical and chemical properties analysis.